Cas no 6638-45-5 (Benzothiazole,2-(3,4-dimethoxyphenyl)-)

• Product Name: Benzothiazole,2-(3,4-dimethoxyphenyl)-
• CAS No: 6638-45-5
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• MDL: MFCD00993892
• CID: 524779
• PubChem ID: 241105
• Update Time: 2025-09-18

Benzothiazole,2-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(3,4-dimethoxyphenyl)-
• 2-(3,4-Dimethoxy-phenyl)-benzothiazole
• SCHEMBL4799251
• 2-(3,4-Dimethoxyphenyl)Benzo[D]Thiazol
• NSC-48229
• 6638-45-5
• DTXSID20985022
• AC6560
• SY046137
• NIOSH/DL3650000
• A838684
• STL497886
• CHEMBL201610
• PD148580
• DL36500000
• 2-(3,4-dimethoxyphenyl)-1,3-benzothiazole
• 2-(3,4-Dimethoxyphenyl)Benzo[D]Thiazole
• AKOS030211284
• Benzothiazole, 2-(3,4-dimethoxyphenyl)-
• NSC48229
• BDBM50293115
• MFCD00993892
• 2-(3,4-Dimethoxyphenyl)benzothiazole
• Z50129049

• MDL： MFCD00993892
• Inchi： 1S/C15H13NO2S/c1-17-12-8-7-10(9-13(12)18-2)15-16-11-5-3-4-6-14(11)19-15/h3-9H,1-2H3
• InChI Key： JMSHSEQKUVZWNO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 271.06700
• Monoisotopic Mass: 271.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.59000
• LogP: 3.98050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes